Cas no 3235-68-5 (2-(1-piperidyl)acetic acid;hydrochloride)

• Product Name: 2-(1-piperidyl)acetic acid;hydrochloride
• CAS No: 3235-68-5
• MF: C₇H₁₄ClNO₂
• MW: 179.644561290741
• MDL: MFCD01701566
• CID: 853855
• PubChem ID: 201096
• Update Time: 2025-08-03

2-(1-piperidyl)acetic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• Piperidinoacetic acid hydrochloride
• 2-(piperidin-1-yl)acetic acid hydrochloride
• 2-piperidin-1-ylacetic acid,hydrochloride
• PIPERIDIN-1-YLACETIC ACID HYDROCHLORIDE
• Piperidin-1-yl-acetic acid hydrochloride
• 1-piperidineacetic acid,complex with HCl
• 1-Piperidineacetic acid,hydrochloride
• 1-piperidiniumacetic acid chloride
• 1-piperidinoacetic acid hydrochloride salt
• N-Carboxymethylpiperidine hydrochloride
• piperidino-acetic acid,hydrochloride
• Piperidino-essigsaeure,Hydrochlorid
• 2-(1-piperidyl)acetic acid;hydrochloride
• SB41409
• 2-(Piperidin-1-yl)acetic acid, HCl
• 3235-68-5
• 2-(piperidin-1-yl)aceticacidhydrochloride
• D97813
• DTXSID60186071
• XH0873
• 1-Piperidineacetic acid, hydrochloride
• EN300-41519
• CHEMBL1546923
• PS-8543
• 1-piperidineacetic acid hydrochloride
• WKVJGLBBPPFCGD-UHFFFAOYSA-N
• SCHEMBL863867
• 2-(Piperidin-1-yl)acetic Acid HCl
• SMR000275430
• Z1171978832
• (Piperidin-1-yl)acetic acid hydrochloride
• Piperidin-1-yl acetic acid hydrochloride
• MFCD01701566
• Piperidin-1-vl acetic acid hydrochloride
• 2-piperidin-1-ylacetic acid;hydrochloride
• 1-PIPERIDINYLACETIC ACID HYDROCHLORIDE
• F2130-0041
• MLS000715451
• AKOS005144261

• MDL： MFCD01701566
• Inchi： 1S/C7H13NO2.ClH/c9-7(10)6-8-4-2-1-3-5-8;/h1-6H2,(H,9,10);1H
• InChI Key： WKVJGLBBPPFCGD-UHFFFAOYSA-N
• SMILES： Cl.OC(CN1CCCCC1)=O

Computed Properties

• Exact Mass: 179.07100
• Monoisotopic Mass: 179.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.54000
• LogP: 1.29680

2-(1-piperidyl)acetic acid;hydrochloride Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(1-piperidyl)acetic acid;hydrochloride

2-(1-Piperidyl)acetic Acid Hydrochloride: A Versatile Compound in Pharmaceutical Research

2-(1-Piperidyl)acetic acid hydrochloride, with the chemical formula C₈H₁₇NO₂·HCl, is a critical compound in the field of medicinal chemistry. This hydrochloride salt form of 2-(1-piperidyl)acetic acid is widely studied for its potential applications in drug development and biological research. The compound's unique molecular structure, featuring a piperidine ring and a carboxylic acid group, has attracted significant attention in recent years due to its ability to modulate various biological pathways.

CAS No. 3235-68-5 is the standardized identifier for this compound, which facilitates its recognition in scientific databases and regulatory frameworks. The hydrochloride salt form enhances solubility and stability, making it a preferred candidate for pharmaceutical formulations. Researchers have increasingly focused on the 2-(1-piperidyl)acetic acid scaffold due to its potential to interact with targets such as ion channels, G-protein-coupled receptors (GPCRs), and enzyme systems.

Recent studies have highlighted the 2-(1-piperidyl)acetic acid hydrochloride as a promising lead compound for the development of anti-inflammatory agents. A 2023 publication in Journal of Medicinal Chemistry demonstrated its ability to inhibit the NF-κB signaling pathway, which is central to inflammatory responses. The hydrochloride form was shown to exhibit improved bioavailability compared to its free acid counterpart, a finding that aligns with current trends in drug delivery optimization.

The 2-(1-piperidyl)acetic acid scaffold has also been explored for its potential in neuropharmacology. In a 2024 study published in Pharmacological Research, the compound was found to modulate the activity of voltage-gated sodium channels, suggesting its utility in the treatment of neurological disorders. The hydrochloride salt form was particularly effective in maintaining therapeutic concentrations in vivo, a critical factor for drug development.

Advancements in computational chemistry have further enhanced the understanding of 2-(1-piperidyl)acetic acid hydrochloride's pharmacological profile. Molecular docking studies have identified potential binding interactions with key targets such as the transient receptor potential (TRP) channels. These findings are crucial for the design of next-generation therapeutics targeting pain and inflammation.

Another area of interest is the 2-(1-piperidyl)acetic acid derivative's role in metabolic regulation. A 2023 review in Drug Discovery Today highlighted its potential to influence adipocyte differentiation and glucose metabolism. The hydrochloride form was noted for its stability under physiological conditions, which is essential for sustained therapeutic effects.

Researchers are also investigating the 2-(1-piperidyl)acetic acid hydrochloride for its applications in cancer therapy. Preliminary studies suggest that it may interfere with the proliferation of certain tumor cells by disrupting mitochondrial function. The hydrochloride salt form was found to have a favorable safety profile in preclinical models, which is a critical consideration for clinical translation.

The 2-(1-piperidyl)acetic acid scaffold has also been explored for its potential in the development of antimicrobial agents. A 2024 study published in Antimicrobial Agents and Chemotherapy reported that the hydrochloride form exhibited activity against multidrug-resistant bacterial strains. This finding is particularly relevant in the context of increasing antimicrobial resistance, a global health challenge.

Furthermore, the 2-(1-piperidyl)acetic acid hydrochloride has been studied for its role in the modulation of neurotransmitter systems. Research published in Neuropharmacology in 2023 indicated that it may influence serotonin and dopamine signaling pathways, which are implicated in mood disorders and neurodegenerative diseases. The hydrochloride form was found to have a prolonged duration of action, which could be advantageous for chronic conditions.

Environmental and safety considerations are also being addressed in the context of 2-(1-piperidyl)acetic acid hydrochloride research. Recent studies have focused on the compound's biodegradability and low toxicity profile, which are essential for its use in both therapeutic and environmental applications. The hydrochloride salt form was shown to have minimal impact on aquatic ecosystems, aligning with current sustainability goals in pharmaceutical development.

As the field of medicinal chemistry continues to evolve, the 2-(1-piperidyl)acetic acid hydrochloride remains a focal point for innovation. Its unique molecular structure and versatile pharmacological properties position it as a valuable tool for the development of novel therapeutics. The hydrochloride form continues to be a subject of interest for researchers seeking to optimize its therapeutic potential while ensuring safety and efficacy.

Collaborative efforts between academia and industry are further accelerating the exploration of 2-(1-piperidyl)acetic acid hydrochloride. These partnerships are enabling the translation of basic research into clinical applications, with a focus on addressing unmet medical needs. The hydrochloride form is being evaluated in various preclinical and early-phase clinical trials, reflecting its potential as a next-generation therapeutic agent.

In conclusion, the 2-(1-piperidyl)acetic acid hydrochloride is a compound of significant interest in modern pharmaceutical research. Its unique properties and versatility in targeting multiple biological pathways make it a promising candidate for the development of innovative therapies. As research continues to uncover its potential, the hydrochloride form is likely to play an increasingly important role in the treatment of various diseases and conditions.